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Compound of Interest

Compound Name: 2-Chlorobenzotrifluoride

Cat. No.: B151601 Get Quote

An In-depth Technical Guide to 2-Chlorobenzotrifluoride (CAS 88-16-4)

Introduction
2-Chlorobenzotrifluoride, with the CAS number 88-16-4, is a colorless aromatic liquid that

serves as a significant intermediate in the fine chemicals industry.[1][2] Also known by

synonyms such as 1-Chloro-2-(trifluoromethyl)benzene and 2-Chloro-α,α,α-trifluorotoluene, its

unique molecular structure, featuring both a chlorine atom and a trifluoromethyl group on a

benzene ring, imparts a distinct reactivity profile.[1][3][4] This makes it a versatile building block

in a variety of organic synthesis applications, particularly in the pharmaceutical and

agrochemical sectors.[1][4] This guide provides a comprehensive overview of its properties,

applications, and relevant experimental protocols for researchers, scientists, and drug

development professionals.

Physicochemical Properties
The physical and chemical characteristics of 2-Chlorobenzotrifluoride are fundamental to its

utility in various synthetic processes. It is a flammable liquid that is stable under normal

conditions but incompatible with strong oxidizing agents and bases.[3][5] Its key properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₄ClF₃ [3][6]

Molecular Weight 180.55 g/mol [6][7]

Appearance
Colorless to light yellow clear

liquid
[6][7]

Density 1.379 g/mL at 25 °C [3]

Melting Point -7.4 °C [3][7][8]

Boiling Point 152-153 °C [6][7]

Flash Point
44 °C (111.2 °F) - 54 °C (129.2

°F)
[3][6]

Vapor Pressure 3.5 - 3.9 mmHg at 25 °C [3][6]

Water Solubility <0.1 g/100 mL at 19.5 °C [3][8]

Solubility
Soluble in alcohol, ether, and

benzene
[6]

Refractive Index n20/D 1.456 [9]

LogP 3.53 [3]

Safety and Handling
2-Chlorobenzotrifluoride is classified as a flammable liquid and is harmful if swallowed.[10]

[11] It can cause skin and serious eye irritation, and may also cause respiratory irritation.[10]

[11]

Hazard Classifications:

Flammable liquids, Category 3[10]

Acute toxicity - Oral, Category 4[10]

Skin irritation, Category 2[10]
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Eye irritation, Category 2[10]

Specific target organ toxicity – single exposure, Category 3 (Respiratory system)[10][11]

Precautionary Measures and Handling: Proper handling and storage are crucial to ensure

safety.

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including protective gloves, clothing, and eye/face protection.[10][12] Keep away from

heat, sparks, open flames, and other ignition sources.[10] Use non-sparking tools and take

measures to prevent static discharge.[10] Avoid contact with skin and eyes, and do not

breathe vapor or mist.[10]

Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed

and store away from incompatible materials such as strong oxidizing agents and bases.[3]

[13]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[10]

In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the

affected area with plenty of water.[10]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing.[10]

If Swallowed: Get medical help. Rinse mouth.[10]

Applications in Synthesis
The chemical structure of 2-Chlorobenzotrifluoride makes it a valuable intermediate for

synthesizing more complex molecules. The electron-withdrawing trifluoromethyl group

significantly influences the molecule's reactivity, which is advantageous for creating products

with enhanced lipophilicity, metabolic stability, and biological activity.[1]

Agrochemicals: It is a key intermediate in the production of pesticides.[1] A notable

application is in the synthesis of the rodenticide BROMETHALIN (CAS 63333-35-7).[3]
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Pharmaceuticals: This compound serves as a vital building block for pharmaceutical

intermediates.[3][7] For instance, it is used in the synthesis pathway of Pentafluridol.[3] Its

role is critical in developing active pharmaceutical ingredients (APIs) where precise

fluorination is required.[4][7]

Other Uses: It can also be used as a solvent and a dielectric fluid.[5]

Experimental Protocols
Purification Method
To obtain a high-purity sample for experimental use, 2-Chlorobenzotrifluoride can be dried

over calcium sulfate (CaSO₄). Following the drying process, it should be distilled at a high

reflux ratio using a silvered, vacuum-jacketed glass column packed with one-eighth-inch glass

helices.[5]

Spectroscopic Analysis
General protocols for obtaining spectroscopic data to confirm the structure and purity of 2-
Chlorobenzotrifluoride are as follows:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a sample of 2-Chlorobenzotrifluoride in a suitable deuterated solvent, such as

chloroform-d (CDCl₃) or benzene-d6 (C₆D₆).[14][15]

Transfer the solution to an NMR tube.

Record ¹H, ¹³C, and ¹⁹F NMR spectra on a high-resolution NMR spectrometer.

Report chemical shifts in parts per million (ppm) relative to an internal standard (e.g.,

tetramethylsilane for ¹H and ¹³C).[14]

Infrared (IR) Spectroscopy:

As 2-Chlorobenzotrifluoride is a liquid, an IR spectrum can be obtained from the neat

liquid.[14]

Place a thin film of the sample between two salt plates (e.g., NaCl or KBr).[14]
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Mount the plates in the sample holder of an FTIR spectrometer.

Record the spectrum. The spectrum is expected to show characteristic absorptions for

aromatic C-H and C=C bonds, as well as strong absorptions for C-F and C-Cl bonds.[14]

Mass Spectrometry (MS):

Mass spectra are typically acquired using a gas chromatograph coupled to a mass

spectrometer (GC-MS).[14]

Inject a diluted sample of 2-Chlorobenzotrifluoride into the GC, which separates it from

any impurities.

The separated compound then enters the mass spectrometer, where it is ionized, and the

mass-to-charge ratio (m/z) of the parent ion and any fragment ions are detected.[14]

Caption: General workflow for the spectroscopic analysis of 2-Chlorobenzotrifluoride.
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Caption: Role of 2-Chlorobenzotrifluoride as an intermediate in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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